5-Chloro-2-(cyclohexylamino)benzoic acid

• CAS No.: 62675-27-8
• Molecular Formula: C13H16ClNO2
• Molecular Weight: 253.72 g/mol
• IUPAC Name: 5-chloro-2-(cyclohexylamino)benzoic acid
• InChI: InChI=1S/C13H16ClNO2/c14-9-6-7-12(11(8-9)13(16)17)15-10-4-2-1-3-5-10/h6-8,10,15H,1-5H2,(H,16,17)
• InChI Key: ONBATKMMDCPDOE-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)NC2=C(C=C(C=C2)Cl)C(=O)O

Description

5-Chloro-2-(cyclohexylamino)benzoic acid is a benzoic acid derivative featuring a chlorine atom at the 5-position and a cyclohexylamino group at the 2-position of the aromatic ring. The cyclohexylamino group introduces steric bulk and lipophilicity, which can influence solubility, reactivity, and biological interactions. This compound’s design combines halogenation (for electronic effects) and a secondary amine substituent (for hydrogen bonding and steric modulation), making it a candidate for pharmaceutical and agrochemical applications .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The substituents at the 2- and 5-positions significantly alter the compound’s properties. Key comparisons include:

Table 1: Substituent and Physicochemical Comparisons

Compound Name	Substituent (Position 2)	Substituent (Position 5)	Molecular Formula	Molecular Weight (g/mol)	Key Properties
5-Chloro-2-(cyclohexylamino)benzoic acid*	Cyclohexylamino	Chlorine	C₁₃H₁₆ClNO₂	~253.7 (calculated)	High lipophilicity, moderate solubility in organic solvents
5-Bromo-2-(phenylamino)benzoic acid	Phenylamino	Bromine	C₁₃H₁₁BrN₂O₂	315.15	Lower solubility than chloro analogs; bromine increases molecular weight
5-Chloro-2-hydroxybenzoic acid	Hydroxyl	Chlorine	C₇H₅ClO₃	172.56	High solubility due to -OH; intramolecular H-bonding stabilizes structure
5-Chloro-2-(phenylthio)benzoic acid	Phenylthio	Chlorine	C₁₃H₉ClO₂S	280.73	Enhanced lipophilicity from thioether; potential for radical reactions
5-Bromo-2-chlorobenzoic acid	Chlorine	Bromine	C₇H₃BrClO₂	235.45	Dual halogenation increases electronegativity and reactivity

*Note: Properties for 5-Chloro-2-(cyclohexylamino)benzoic acid are inferred from structural analogs.

Key Observations:

• Lipophilicity: Cyclohexylamino and phenylthio groups increase lipophilicity compared to hydroxyl or smaller alkylamino groups, impacting membrane permeability .
• Solubility : Hydroxyl substituents (e.g., 5-Chloro-2-hydroxybenzoic acid) enhance aqueous solubility via H-bonding, whereas bulky groups like cyclohexyl reduce it .
• Electronic Effects : Halogens (Cl, Br) withdraw electron density, polarizing the aromatic ring and directing electrophilic substitution to specific positions .